Cas no 549547-88-8 (5-chloro-2-iodobenzonitrile)

5-chloro-2-iodobenzonitrile structure
5-chloro-2-iodobenzonitrile structure
Product Name:5-chloro-2-iodobenzonitrile
CAS No:549547-88-8
MF:C7H3ClIN
MW:263.462892770767
MDL:MFCD09025675
CID:2101818
PubChem ID:11448436
Update Time:2025-04-21

5-chloro-2-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-iodobenzonitrile
    • SCHEMBL938654
    • DB-306606
    • SY317006
    • CS-0131319
    • DTXSID80466246
    • Benzonitrile, 5-chloro-2-iodo-
    • BS-49935
    • MFCD09025675
    • D87712
    • 549547-88-8
    • MDL: MFCD09025675
    • Inchi: 1S/C7H3ClIN/c8-6-1-2-7(9)5(3-6)4-10/h1-3H
    • InChI Key: JNVZEQIFNGDCMH-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1C#N)Cl

Computed Properties

  • Exact Mass: 262.89987g/mol
  • Monoisotopic Mass: 262.89987g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 23.8Ų

5-chloro-2-iodobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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